Cas no 58237-88-0 (Acetic acid, butoxy[[(phenylmethoxy)carbonyl]amino]-)

Acetic acid, butoxy[[(phenylmethoxy)carbonyl]amino]- structure
58237-88-0 structure
Product Name:Acetic acid, butoxy[[(phenylmethoxy)carbonyl]amino]-
CAS No:58237-88-0
MF:C14H19NO5
MW:281.304364442825
CID:342769
PubChem ID:10755254
Update Time:2025-04-19

Acetic acid, butoxy[[(phenylmethoxy)carbonyl]amino]- Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, butoxy[[(phenylmethoxy)carbonyl]amino]-
    • 2-butoxy-2-(phenylmethoxycarbonylamino)acetic acid
    • RDFVZIGKPQEPSI-UHFFFAOYSA-N
    • DTXSID50444490
    • SCHEMBL11636828
    • N-Benzyloxycarbonyl-2-n-butoxyglycine
    • 58237-88-0
    • Inchi: 1S/C14H19NO5/c1-2-3-9-19-12(13(16)17)15-14(18)20-10-11-7-5-4-6-8-11/h4-8,12H,2-3,9-10H2,1H3,(H,15,18)(H,16,17)
    • InChI Key: RDFVZIGKPQEPSI-UHFFFAOYSA-N
    • SMILES: O(C(C(=O)O)NC(=O)OCC1C=CC=CC=1)CCCC

Computed Properties

  • Exact Mass: 281.12637
  • Monoisotopic Mass: 281.12632271g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 9
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 84.9Ų

Experimental Properties

  • PSA: 84.86
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